7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol

• IUPAC Name: 7-bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol
• InChI: InChI=1S/C9H9BrO3/c1-12-5-2-6-8(11)4-13-9(6)7(10)3-5/h2-3,8,11H,4H2,1H3
• InChI Key: NYHMKKGZKOJEBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C(=C1)Br)OCC2O
• Molecular Formula: C9H9BrO3
• Molecular Weight: 245.07 g/mol
• CAS RN: 1564844-06-9

Description

7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol is a chemical compound with the molecular formula C9H9BrO2. It has a molecular weight of 229.07. The compound is part of the benzofuran class of compounds, which are found widely in natural products and have a range of biological and pharmacological applications.

Molecular Structure Analysis

The molecular structure of 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol includes a benzofuran core, which is a heterocyclic compound with a fused benzene and furan ring. The compound also contains a bromine atom and a methoxy group attached to the benzofuran core.

It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Chemical Synthesis and Ring Transformation

The compound 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol is utilized in various synthetic chemical reactions. For instance, it serves as a precursor in the synthesis of thiazol-4-ol derivatives through reactions with 4-methoxythiobenzamide and thiourea under mildly basic conditions. These reactions involve complex mechanisms including formation of α-thioiminium or isothiouronium salts and their base-catalyzed decomposition, leading to products with potential chemical and pharmaceutical applications (Kammel, Tarabová, Růžičková, & Hanusek, 2015).

Anticholinesterase Activity

Compounds derived from 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol have been evaluated for their anticholinesterase action. Novel carbamates based on the molecular skeletons of furobenzofuran and methanobenzodioxepine have shown potent inhibition of acetylcholinesterase (AChE) or butyrylcholinesterase (BChE), indicating their potential in treating diseases characterized by cholinesterase imbalance, such as Alzheimer's (Luo, Yu, Zhan, Parrish, Deschamps, Kulkarni, Holloway, Alley, Lahiri, Brossi, & Greig, 2005).

β-Amyloid Aggregation Inhibition

Another significant application is in the development of β-amyloid aggregation inhibitors, critical for Alzheimer's disease treatment. Efficient synthesis of derivatives using 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol has led to compounds that effectively inhibit the aggregation of β-amyloid peptides, providing a pathway for therapeutic development (Choi, Seo, Son, & Kang, 2003).

Heterocyclic Compound Synthesis

The versatility of 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol is further demonstrated in its use for synthesizing heterocyclic compounds. Through three-component coupling reactions with arynes, it contributes to the efficient preparation of benzofurans and coumarins, showcasing its utility in creating diverse organic molecules with potential applications in pharmaceuticals and materials science (Yoshioka, Kohtani, & Miyabe, 2014).

Synthetic Methodologies

Additionally, the compound is instrumental in developing new synthetic methodologies, including palladium-catalyzed reactions for synthesizing substituted dihydrofurans and benzofurans. Such methodologies expand the toolkit available for organic synthesis, enabling the creation of novel compounds with varied biological activities (Yoshida, Morishita, Fujita, & Ihara, 2004).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335, indicating that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Future Directions

Benzofuran derivatives, such as 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol, have potential applications in the field of drug discovery due to their wide array of biological activities. Future research could focus on exploring these activities further and developing new therapeutic agents based on the benzofuran scaffold.

Mechanism of Action

Target of Action

Benzofuran compounds are a class of compounds that are ubiquitous in nature . They have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . The specific targets of these compounds can vary widely depending on their structure and functional groups.

Mode of Action

The mode of action of benzofuran derivatives can also vary widely. For example, some benzofuran derivatives have been shown to inhibit the growth of cancer cells

Biochemical Pathways

Benzofuran derivatives can affect a variety of biochemical pathways. For example, some benzofuran derivatives have been shown to have anti-hepatitis C virus activity

Result of Action

The molecular and cellular effects of benzofuran derivatives can vary widely. For example, some benzofuran derivatives have been shown to inhibit the growth of cancer cells